2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide, also known as BTCA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. BTCA is a synthetic compound that belongs to the class of pyrrolidinyl amides, which have been shown to exhibit various biological activities.
Mechanism of Action
The precise mechanism of action of 2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation and inflammation. This compound has been shown to inhibit the phosphorylation of various proteins, including Akt and ERK, which are involved in cell proliferation and survival. Additionally, this compound has been shown to inhibit the production of various inflammatory cytokines, such as TNF-α and IL-6, suggesting that it may have anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. For example, the compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have anti-tumor effects. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects, which may make it a potential candidate for the treatment of pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective compound to use in research studies. However, one of the limitations of using this compound in lab experiments is that its precise mechanism of action is not fully understood, which may make it difficult to design experiments that target specific pathways.
Future Directions
There are several future directions for research on 2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide. One area of research could be to investigate the compound's potential as an anti-cancer agent in more detail, including its effects on different types of cancer cells and its potential use in combination with other therapeutic agents. Additionally, future research could focus on elucidating the precise mechanism of action of this compound, which may help to identify new targets for therapeutic intervention. Finally, future research could investigate the potential use of this compound in the treatment of other diseases, such as pain and inflammation.
Synthesis Methods
2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis process begins with the reaction of 3-benzylpyrrolidine with acetic anhydride to form 2-(1-benzylpyrrolidin-3-yl)acetic acid. The resulting product is then reacted with thionyl chloride and potassium cyanide to form this compound, which is the final product.
Scientific Research Applications
2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide has been shown to exhibit various biological activities, including anti-inflammatory, analgesic, and anti-tumor effects. The compound has been used in various biomedical research studies to investigate its potential as a therapeutic agent for the treatment of various diseases. For example, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anti-cancer agent. Additionally, this compound has been shown to exhibit anti-inflammatory and analgesic effects, which may make it a potential candidate for the treatment of pain and inflammation.
properties
IUPAC Name |
2-(1-benzylpyrrolidin-3-yl)-N-(4-cyanothian-4-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N3OS/c20-15-19(7-10-24-11-8-19)21-18(23)12-17-6-9-22(14-17)13-16-4-2-1-3-5-16/h1-5,17H,6-14H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLFFNBPCNCUKBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CC(=O)NC2(CCSCC2)C#N)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.